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Compound of Interest

Compound Name: Cyanine3B azide

Cat. No.: B15599920 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety protocols and potential hazards associated with laboratory reagents is paramount.

This guide provides a detailed overview of the safety information for Cyanine3B azide, a

fluorescent dye commonly used in click chemistry applications. The information is compiled

from available Safety Data Sheets (SDS) and general safety guidelines for organic azides.

Physicochemical and Spectral Properties
Cyanine3B azide is a yellow-emitting cyanine dye. It is an improved version of the Cyanine3

fluorophore, offering significantly higher fluorescence quantum yield and photostability.[1][2][3]

[4] This non-sulfonated dye typically requires an organic co-solvent such as DMF or DMSO for

efficient labeling in aqueous solutions.[1][4][5]
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Property Value Reference

CAS Number 1914113-85-1 [1][3]

Molecular Formula C34H38N6O5S [3]

Molecular Weight 642.78 g/mol [3]

Appearance Dark red powder [3]

Excitation Maximum 559 nm [3][6]

Emission Maximum 571 nm [3][6]

Molar Extinction Coefficient (ε) 121,000 L⋅mol⁻¹⋅cm⁻¹ [3][6]

Fluorescence Quantum Yield 0.68 [3][6]

Storage Conditions
Store at -20°C in the dark,

desiccated.
[3][5]

Transportation
Can be transported at room

temperature for up to 3 weeks.
[3][5]

Hazard Identification and Toxicological Information
The Safety Data Sheet for a similar compound, Cy3B azide, indicates that specific data on

carcinogenic, mutagenic, reproductive toxicity, and sensitization effects are not available.[7]

However, due to the presence of the azide functional group, this compound should be handled

with caution. Organic azides are a class of energetic compounds that can be sensitive to

shock, heat, and friction.[8]

The primary routes of exposure to sodium azide, a related inorganic azide, are ingestion,

transdermal or transmucosal absorption, and inhalation of dust particles or hydrazoic acid

vapors.[9] Low-dose exposure to sodium azide can cause dizziness, nausea, vomiting, and

restlessness.[9] High doses can lead to more severe effects, including seizures, hypotension,

metabolic acidosis, coma, and respiratory failure, with symptoms appearing within minutes of

exposure.[9] The estimated human lethal dose for sodium azide is ≥700 mg total or ~10 mg/kg.

[9]
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical when working with Cyanine3B azide to

minimize exposure and prevent accidents.

Engineering Controls and Personal Protective
Equipment
A fume hood should be used when handling the solid compound or preparing stock solutions.

Always wear appropriate personal protective equipment (PPE), including nitrile gloves, safety

glasses, and a laboratory coat.

Handling Precautions
Use the smallest amount of the azide compound necessary for the experiment.

Avoid scratching the solid material.

Use plastic or ceramic spatulas instead of metal ones to prevent the formation of shock-

sensitive metal azides.[8]

Ensure that heavy metals, their salts (especially lead and copper), acids, and halogenated

solvents are not present in the work area.[8]

The following diagram outlines the general workflow for safely handling Cyanine3B azide in a

laboratory setting.
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Cleanup & Disposal

Review SDS and Lab-Specific SOPs

Don Personal Protective Equipment (Gloves, Goggles, Lab Coat)

Work in a Certified Chemical Fume Hood

Weigh Smallest Necessary Amount
(Use non-metal spatula)

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste in Designated
'Azide Contaminated Waste' Container

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cyanine3B Azide.

First Aid Measures
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In the event of exposure to Cyanine3B azide, immediate action is crucial. The following

procedures are recommended based on the SDS for a similar compound.[7]

Exposure Route First Aid Procedure

Skin Contact
Rinse with plenty of water. If symptoms arise,

seek medical advice.[7]

Eye Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes, ensuring adequate flushing by

separating the eyelids. Seek medical advice.[7]

Ingestion

If the person is conscious, wash out their mouth

with water. Never give anything by mouth to an

unconscious person. Seek medical advice.[7]

Inhalation
Move the individual to fresh air. If symptoms

arise, seek medical advice.[7]

The decision-making process for administering first aid is illustrated in the diagram below.

Route of Exposure Immediate Action

Exposure Occurs

Skin Contact

Eye Contact

Ingestion

Inhalation

Rinse with Plenty of Water

Flush Eyes with Water for 15 min

Rinse Mouth with Water (if conscious)

Move to Fresh Air

Seek Medical Advice
(if symptoms arise or as specified)

Click to download full resolution via product page

Caption: First Aid Decision Pathway for Cyanine3B Azide Exposure.

Accidental Release and Firefighting Measures
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Accidental Release
In case of a spill, use personal protective equipment.[7] For firefighting, wear a self-contained

breathing apparatus and protective clothing to prevent contact with skin and eyes.[7]

Firefighting Measures
Suitable extinguishing media include water spray, carbon dioxide, dry chemical powder, or

appropriate foam.[7] Be aware that the compound may emit toxic fumes under fire conditions.

[7]

Storage and Disposal
Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage
Store Cyanine3B azide in a tightly closed container in a cool, well-ventilated area, away from

heat, light, air, and moisture. It should be stored separately from metals, acids, carbon disulfide,

bromine, dimethyl sulfate, and halogenated solvents.

Disposal
All waste containing azides, including solutions and contaminated materials, must be collected

in a designated and clearly labeled "azide contaminated waste" container.[8] Never dispose of

azide solutions down the sink. Do not mix azide waste with acidic wastes, as this can generate

highly toxic and explosive hydrazoic acid.[8]

The logical relationship for the storage and disposal of Cyanine3B azide is depicted in the

following diagram.
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Storage Conditions

Incompatible Materials

Waste Disposal

Cool, Dry, Well-Ventilated Area
Away from Heat and Light

Tightly Closed Container Acids, Heavy Metals, Halogenated Solvents,
Bromine, Dimethyl Sulfate

Collect in Designated 'Azide Waste' Container

After Use

Do Not Dispose Down Sink Do Not Mix with Acidic Waste

Click to download full resolution via product page

Caption: Storage and Disposal Guidelines for Cyanine3B Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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